Cas no 1314988-55-0 (1-(tert-Butyl)-6-propoxy-1h-benzodimidazole)

• Product Name: 1-(tert-Butyl)-6-propoxy-1h-benzodimidazole
• CAS No: 1314988-55-0
• MF: C₁₄H₂₀N₂O
• MW: 232.321403503418
• MDL: MFCD19684118
• CID: 1024663
• PubChem ID: 54758747
• Update Time: 2025-06-08

1-(tert-Butyl)-6-propoxy-1h-benzodimidazole Chemical and Physical Properties

Names and Identifiers

• 1-(tert-Butyl)-6-propoxy-1H-benzo[d]imidazole
• ACMC-209bn2
• AK-93107
• ANW-19356
• BD230817
• CTK8B0135
• MolPort-020-003-451
• 1314988-55-0
• MFCD19684118
• 1-tert-Butyl-6-propoxy-1H-benzimidazole
• AKOS015888590
• 1-tert-Butyl-6-propoxybenzimidazole
• DTXSID90716502
• 1H-Benzimidazole, 1-(1,1-dimethylethyl)-6-propoxy-
• CS-0208708
• 1-tert-butyl-6-propoxy-1H-1,3-benzodiazole
• BS-20532
• 1-TERT-BUTYL-6-PROPOXY-1,3-BENZODIAZOLE
• A888419
• 1-(tert-Butyl)-6-propoxy-1h-benzodimidazole

• MDL： MFCD19684118
• Inchi： 1S/C14H20N2O/c1-5-8-17-11-6-7-12-13(9-11)16(10-15-12)14(2,3)4/h6-7,9-10H,5,8H2,1-4H3
• InChI Key： DYFLUCVVIBHZJZ-UHFFFAOYSA-N
• SMILES： O(CCC)C1C=CC2=C(C=1)N(C=N2)C(C)(C)C

Computed Properties

• Exact Mass: 232.157563266g/mol
• Monoisotopic Mass: 232.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 27Ų

1-(tert-Butyl)-6-propoxy-1h-benzodimidazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1-(tert-Butyl)-6-propoxy-1h-benzodimidazole

1-(tert-Butyl)-6-propoxy-1H-benzodimidazole: A Comprehensive Overview of CAS No. 1314988-55-0

1-(tert-Butyl)-6-propoxy-1H-benzodimidazole, with the CAS number 1314988-55-0, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzodimidazoles, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research findings related to this compound.

The chemical structure of 1-(tert-Butyl)-6-propoxy-1H-benzodimidazole is characterized by a benzodimidazole core substituted with a tert-butyl group at the 1-position and a propoxy group at the 6-position. The tert-butyl group provides steric hindrance and enhances the lipophilicity of the molecule, while the propoxy group contributes to its solubility and bioavailability. These structural features make it an attractive candidate for various biological studies.

The synthesis of 1-(tert-Butyl)-6-propoxy-1H-benzodimidazole has been reported in several studies. One common approach involves the condensation of 2-amino-5-(propoxy)benzaldehyde with tert-butylamine, followed by cyclization under acidic conditions. This method yields high purity and good yields, making it suitable for large-scale production. Recent advancements in synthetic chemistry have also explored alternative routes to improve efficiency and reduce environmental impact.

In terms of biological properties, 1-(tert-Butyl)-6-propoxy-1H-benzodimidazole has shown promising activity in various assays. Studies have demonstrated its potential as an antifungal agent, with significant inhibitory effects against several pathogenic fungi. Additionally, it has been evaluated for its anticancer properties, particularly in inhibiting the growth of human cancer cell lines. The mechanism of action involves modulating key signaling pathways and inducing apoptosis in cancer cells.

Recent research has also focused on the pharmacokinetic properties of 1-(tert-Butyl)-6-propoxy-1H-benzodimidazole. Preclinical studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for its potential use in therapeutic applications. Furthermore, its low toxicity and high selectivity towards target cells make it a promising candidate for further development.

The therapeutic potential of 1-(tert-Butyl)-6-propoxy-1H-benzodimidazole has been explored in various preclinical models. In antifungal studies, it has demonstrated efficacy against drug-resistant strains of fungi, highlighting its potential as a novel treatment option. In cancer research, it has shown selective cytotoxicity towards cancer cells while sparing normal cells, suggesting a favorable safety profile.

Beyond its direct therapeutic applications, 1-(tert-Butyl)-6-propoxy-1H-benzodimidazole has also been investigated as a tool compound in chemical biology studies. Its unique structure and biological activity make it valuable for probing specific cellular processes and signaling pathways. Researchers have used it to study mechanisms involved in fungal infection and cancer progression, providing insights that could lead to new therapeutic strategies.

In conclusion, 1-(tert-Butyl)-6-propoxy-1H-benzodimidazole, with CAS number 1314988-55-0, is a multifaceted compound with significant potential in both basic research and pharmaceutical development. Its unique chemical structure, combined with its diverse biological activities, makes it an exciting area of ongoing investigation. As research continues to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.